(3,4-Dichlorophenyl)methyl (3,4-dichlorophenyl)carbamodithioate

• CAS No.: 58045-17-3
• Molecular Formula: C14H9Cl4NS2
• Molecular Weight: 397.2 g/mol
• IUPAC Name: (3,4-dichlorophenyl)methyl N-(3,4-dichlorophenyl)carbamodithioate
• InChI: InChI=1S/C14H9Cl4NS2/c15-10-3-1-8(5-12(10)17)7-21-14(20)19-9-2-4-11(16)13(18)6-9/h1-6H,7H2,(H,19,20)
• InChI Key: VEOMDPYCUKWFGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CSC(=S)NC2=CC(=C(C=C2)Cl)Cl)Cl)Cl

Description

(3,4-Dichlorophenyl)methyl (3,4-dichlorophenyl)carbamodithioate is a chemical compound known for its unique structure and properties It is characterized by the presence of two 3,4-dichlorophenyl groups attached to a carbamodithioate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,4-Dichlorophenyl)methyl (3,4-dichlorophenyl)carbamodithioate typically involves the reaction of 3,4-dichlorophenyl isocyanate with a suitable thiol compound. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction conditions often include the use of solvents such as dichloromethane or toluene, and the reaction is typically conducted at room temperature or slightly elevated temperatures.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for higher yields and purity, often involving multiple purification steps such as recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

(3,4-Dichlorophenyl)methyl (3,4-dichlorophenyl)carbamodithioate undergoes various chemical reactions, including:

Oxidation: The